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Chemical Profile of 3-Aminopropanethiol

The table below summarizes the core identity and key physicochemical properties of 3-Aminopropanethiol

(CAS No. 462-47-5), which are fundamental for any experimental design.

Property Value / Description

CAS Number 462-47-5 [1] [2] [3]

Molecular Formula C₃H₉NS [1] [2] [3]

Molecular Weight 91.18 g/mol [3]

Common Synonyms 3-Aminopropane-1-thiol; Homocysteamine; 3-Mercaptopropylamine [1] [2] [3]

Boiling Point 151.4 °C at 760 mmHg [1] [2]

Density 0.951 g/cm³ [1] [2]

Flash Point 45.4 °C [1] [2]

pKa 9.29 (Predicted) [2] [3]
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Property Value / Description

Appearance Not specified in search results

Known Applications & Proposed Role in Rubber
Production

The available literature indicates that 3-Aminopropanethiol is a versatile compound with several uses,

including in the rubber industry.

General Applications: According to supplier information, this compound is used in organic synthesis,

pharmaceutical building blocks, and as a corrosion inhibitor in the petroleum industry [2]. It is also
noted for its use in the production of rubber chemicals [2].

Proposed Function in Rubber: While exact mechanisms are not detailed in the search results, the
molecule's structure—featuring both a thiol (-SH) group and an amine (-NH₂) group—provides a

strong clue. In rubber chemistry, such compounds typically act as vulcanization accelerators. The
thiol group can initiate the cross-linking reaction between the polymer chains (like natural rubber) and

sulfur, while the amine group can enhance the solubility and activity of the accelerator in the rubber
compound.

Safety and Handling Considerations

Handling 3-Aminopropanethiol requires careful attention to safety due to its hazardous nature.

Aspect Details

Hazard
Identification

The specific hazard codes are not listed, but its molecular similarity to other thiols
indicates potential health hazards.

Key Risks Flammability: Flash point of 45.4°C makes it combustible [1] [2]. Toxicity: An
intraperitoneal LD50 of 125 mg/kg in mice indicates toxicity [1].

Recommended
PPE

Based on a related compound (3-Amino-1-propanol), faceshields, gloves,
goggles, and appropriate respirator filters are advised [4].
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Proposed Experimental Workflow

While specific parameters are unavailable, the general workflow for evaluating a new rubber additive is

well-established. The diagram below outlines this logical process.

Start: Define Experimental Goal

Formulate Rubber Mix
(Base Polymer, Fillers,

Sulfur, 3-Aminopropanethiol)

Compound Mixing
(Internal Mixer / Two-Roll Mill)

Cure Characterization
(Moving Die Rheometer)

Vulcanization
(Heated Press)

Post-Processing & Testing
(Physical, Mechanical,

Aging Properties)

Analyze Data & Optimize
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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